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Compound of Interest

Compound Name: cis-2-Pentenenitrile

Cat. No.: B1312415 Get Quote

Essential Safety and Operational Guide for cis-2-
Pentenitrile
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of cis-2-Pentenitrile. Adherence to these guidelines is essential for ensuring laboratory

safety and minimizing risk.

Hazard Identification and Physical Properties
cis-2-Pentenitrile is a flammable liquid and vapor that can cause skin, eye, and respiratory

irritation.[1][2] It is crucial to handle this compound with appropriate personal protective

equipment in a well-ventilated area.
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Property Value Source

Molecular Formula C5H7N [3]

Molecular Weight 81.118 g/mol [3]

Boiling Point 127-128°C at 766 mm Hg [4]

Density 0.821 g/mL at 20°C [4]

Flash Point Flammable liquid (Category 3) [1][2][5]

Refractive Index n20/D 1.424 [4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

outlines the minimum required PPE for handling cis-2-Pentenitrile.
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Body Part PPE Recommendation
Specifications and Best
Practices

Hands
Chemical-resistant gloves

(Nitrile)

Nitrile gloves offer good

resistance to bases, oils, and

many solvents.[6] For

prolonged or high-exposure

tasks, consider heavier-duty

nitrile gauntlets for added

protection of the forearm.[7][8]

Always inspect gloves for tears

or punctures before use and

dispose of them according to

institutional protocols after

handling the chemical.

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield is

required when there is a risk of

splashing.

Eye protection must be worn at

all times in the laboratory. In

case of eye contact,

immediately flush with water

for at least 15 minutes.[2][9]

Body Flame-retardant lab coat

A lab coat should be worn to

protect against splashes and

should be removed before

leaving the laboratory.

Respiratory

Use only in a well-ventilated

area or with a certified

respirator.

Work should be conducted in a

chemical fume hood to

minimize inhalation exposure.

If a respirator is required, a risk

assessment should be

conducted to determine the

appropriate type.

Handling and Storage Procedures
Proper handling and storage are critical to prevent accidents and maintain the integrity of the

chemical.
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Handling:

Always handle cis-2-Pentenitrile in a well-ventilated area, preferably within a certified

chemical fume hood.[2][5]

Keep the container tightly closed when not in use.[1][2]

Use non-sparking tools and take precautionary measures against static discharge.[1][2]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[5][10]

Keep containers tightly closed to prevent leakage and evaporation.[5]

Store away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[5] Nitriles can react with bases to produce hydrogen

cyanide.[11]

Spill Management and Emergency Procedures
Immediate and appropriate response to a spill or exposure is critical.

Spill Response Workflow:

Immediate Actions

Assessment Cleanup (Trained Personnel Only) Disposal
Evacuate Immediate Area Alert Colleagues & SupervisorImmediately Isolate the SpillIf safe to do so

Assess Spill Size & Hazard

From a safe distance

If spill is large or unmanageable
Don Appropriate PPEFor manageable spills Absorb with Inert Material Collect & Containerize Waste Decontaminate Area Label Waste Container Dispose via EHS

Click to download full resolution via product page
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Caption: Workflow for responding to a cis-2-Pentenitrile spill.

Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area

with plenty of water for at least 15 minutes.[2] Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[9] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air.[2] If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration.[2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water.[2] Never give anything by

mouth to an unconscious person.[2] Seek immediate medical attention.

Disposal Plan
All waste containing cis-2-Pentenitrile must be handled as hazardous waste.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.[2]

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name: "cis-2-Pentenitrile".

Disposal: Dispose of the hazardous waste through your institution's Environmental Health

and Safety (EHS) office. Do not dispose of it down the drain or in regular trash.[2] Adhered or

collected material should be promptly disposed of, in accordance with appropriate laws and

regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.chemicalbook.com/msds/2-pentenenitrile_2.pdf
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://www.chemicalbook.com/msds/2-pentenenitrile_2.pdf
https://www.chemicalbook.com/msds/2-pentenenitrile_2.pdf
https://www.fishersci.com/store/msds?partNumber=AC167945000&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-pentenenitrile_2.pdf
https://www.chemicalbook.com/msds/2-pentenenitrile_2.pdf
https://www.chemicalbook.com/msds/2-pentenenitrile_2.pdf
https://www.chemicalbook.com/msds/2-pentenenitrile_2.pdf
https://www.chemicalbook.com/msds/2-pentenenitrile_2.pdf
https://www.benchchem.com/product/b1312415?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. sigmaaldrich.com [sigmaaldrich.com]

2. chemicalbook.com [chemicalbook.com]

3. Dytek® 2PN | CIS-2-Pentenenitrile - Dytek [dytek.invista.com]

4. cis-2-Pentenenitrile | CAS#:25899-50-7 | Chemsrc [chemsrc.com]

5. fishersci.com [fishersci.com]

6. hsa.ie [hsa.ie]

7. PPE Nitrile Acid-Resistant Gloves for Lab Safety [flinnsci.ca]

8. glovesnstuff.com [glovesnstuff.com]

9. Emergency Procedures for Incidents Involving Chemicals | Research Safety
[researchsafety.uky.edu]

10. Cis-2-Butene Disposal — Synergy Recycling [synergy-recycling.co.uk]

11. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. [Personal protective equipment for handling cis-2-
Pentenenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312415#personal-protective-equipment-for-
handling-cis-2-pentenenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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